molecular formula C32H41N4O7S2+ B12741794 Triethylammonium C-ethyl 4-oxo-3-phenyl-5-((3-(4-sulphonatobutyl)benzoxazol-2(3H)-ylidene)ethylidene)-2-thioxoimidazolidine-1-acetate CAS No. 84434-27-5

Triethylammonium C-ethyl 4-oxo-3-phenyl-5-((3-(4-sulphonatobutyl)benzoxazol-2(3H)-ylidene)ethylidene)-2-thioxoimidazolidine-1-acetate

Cat. No.: B12741794
CAS No.: 84434-27-5
M. Wt: 657.8 g/mol
InChI Key: IUPJSABDSGQIPS-WURQMPDMSA-N
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Description

Triethylammonium C-ethyl 4-oxo-3-phenyl-5-((3-(4-sulphonatobutyl)benzoxazol-2(3H)-ylidene)ethylidene)-2-thioxoimidazolidine-1-acetate is a useful research compound. Its molecular formula is C32H41N4O7S2+ and its molecular weight is 657.8 g/mol. The purity is usually 95%.
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Properties

CAS No.

84434-27-5

Molecular Formula

C32H41N4O7S2+

Molecular Weight

657.8 g/mol

IUPAC Name

diethyl(ethylidene)azanium;4-[(2Z)-2-[(2E)-2-[3-(2-ethoxy-2-oxoethyl)-5-oxo-1-phenyl-2-sulfanylideneimidazolidin-4-ylidene]ethylidene]-1,3-benzoxazol-3-yl]butane-1-sulfonic acid

InChI

InChI=1S/C26H27N3O7S2.C6H14N/c1-2-35-24(30)18-28-21(25(31)29(26(28)37)19-10-4-3-5-11-19)14-15-23-27(16-8-9-17-38(32,33)34)20-12-6-7-13-22(20)36-23;1-4-7(5-2)6-3/h3-7,10-15H,2,8-9,16-18H2,1H3,(H,32,33,34);4H,5-6H2,1-3H3/q;+1/b21-14+,23-15-;

InChI Key

IUPJSABDSGQIPS-WURQMPDMSA-N

Isomeric SMILES

CC[N+](=CC)CC.CCOC(=O)CN1/C(=C/C=C\2/N(C3=CC=CC=C3O2)CCCCS(=O)(=O)O)/C(=O)N(C1=S)C4=CC=CC=C4

Canonical SMILES

CC[N+](=CC)CC.CCOC(=O)CN1C(=CC=C2N(C3=CC=CC=C3O2)CCCCS(=O)(=O)O)C(=O)N(C1=S)C4=CC=CC=C4

Origin of Product

United States

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